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Abstract
The WST-3 (Water-Soluble Tetrazolium salt-3) assay is a robust and sensitive colorimetric

method for the quantitative determination of cell viability and cytotoxicity. This assay is

predicated on the cleavage of the tetrazolium salt WST-3 by mitochondrial dehydrogenases in

metabolically active cells, yielding a water-soluble formazan dye. The amount of formazan

produced is directly proportional to the number of living cells, and can be quantified by

measuring the absorbance of the solution. This document provides a comprehensive, step-by-

step protocol for the WST-3 assay, guidance on data analysis, and troubleshooting tips to

ensure reliable and reproducible results for researchers, scientists, and professionals in drug

development.

Principle of the WST-3 Assay
The core of the WST-3 assay lies in the metabolic activity of viable cells. Mitochondrial

dehydrogenases, enzymes active in healthy cells, cleave the pale yellow tetrazolium salt WST-
3 into a yellow-orange formazan product. This conversion only occurs in cells with an active

metabolism. The resulting formazan dye is soluble in the cell culture medium, eliminating the

need for a solubilization step and simplifying the experimental workflow. The intensity of the

color, measured as absorbance, correlates directly with the number of viable cells.
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To cite this document: BenchChem. [WST-3 Assay: A Detailed Protocol for Assessing Cell
Viability and Cytotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684173#wst-3-assay-protocol-step-by-step]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1684173#wst-3-assay-protocol-step-by-step
https://www.benchchem.com/product/b1684173#wst-3-assay-protocol-step-by-step
https://www.benchchem.com/product/b1684173#wst-3-assay-protocol-step-by-step
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

